Cas no 2091653-82-4 (2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2091653-82-4
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 5722943
• PubChem ID: 121213531
• Update Time: 2023-10-26

2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• starbld0036024
• 2091653-82-4
• AKOS026724000
• 2-(4-formyl-3-pyridin-2-ylpyrazol-1-yl)acetonitrile
• 2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• F2198-5063
• 1H-Pyrazole-1-acetonitrile, 4-formyl-3-(2-pyridinyl)-

• Inchi： 1S/C11H8N4O/c12-4-6-15-7-9(8-16)11(14-15)10-3-1-2-5-13-10/h1-3,5,7-8H,6H2
• InChI Key： GVISUASOWWUKFJ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC#N)N=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 212.06981089g/mol
• Monoisotopic Mass: 212.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 457.6±45.0 °C(Predicted)
• pka: 0.70±0.19(Predicted)